2-Azaspiro[3.4]octan-1-one

• IUPAC Name: 2-azaspiro[3.4]octan-3-one
• InChI: InChI=1S/C7H11NO/c9-6-7(5-8-6)3-1-2-4-7/h1-5H2,(H,8,9)
• InChI Key: GJEZPIAPRYPIKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CNC2=O
• Molecular Formula: C7H11NO
• Molecular Weight: 125.17 g/mol

Description

2-Azaspiro[3.4]octan-1-one is a chemical compound used as a pharmaceutical intermediate in synthetic chemistry. It is a part of the N-H oxaziridines, which are selective electrophilic aminating agents for N-, S-, C-, and O-nucleophiles.

Synthesis Analysis

The synthesis of 2-Azaspiro[3.4]octan-1-one involves an annulation strategy. Three successful routes for the synthesis were developed. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring. All three approaches employ readily available starting materials with conventional chemical transformations and minimal chromatographic purifications to afford the title compound.

Molecular Structure Analysis

The molecular structure of 2-Azaspiro[3.4]octan-1-one is complex, involving a cyclopentane ring and a four-membered ring. The structure is further complicated by the presence of similar chemical shifts and coupling patterns.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-Azaspiro[3.4]octan-1-one are complex and involve multiple steps. The annulation strategy used in the synthesis involves the formation of a cyclopentane ring and a four-membered ring.

Scientific Research Applications

Drug Discovery

2-Azaspiro[3.4]octan-1-one has been utilized in the synthesis of novel thia/oxa-azaspiro[3.4]octanes, designed as multifunctional and structurally diverse modules for drug discovery. These compounds, including their enantioselective versions, offer promising potential in the development of new therapeutic agents (Li, Rogers-Evans, & Carreira, 2013).

Antiviral Research

A series of 1-thia-4-azaspiro[4.5]decan-3-one derivatives, related to 2-Azaspiro[3.4]octan-1-one, were synthesized and evaluated for their antiviral activity. Some of these compounds showed inhibitory effects against human coronavirus 229E replication, indicating the potential of 2-Azaspiro[3.4]octan-1-one derivatives in antiviral drug development (Apaydın et al., 2019).

Peptide Synthesis

The compound has been used in the synthesis of dipeptide synthons. For instance, methyl N-(1-aza-6-oxaspiro[2.5]oct-1-en-2-yl)-L-prolinate, a novel class of dipeptide synthons, has been synthesized using 2-Azaspiro[3.4]octan-1-one, demonstrating its utility in complex peptide synthesis (Suter, Stoykova, Linden, & Heimgartner, 2000).

Chemical Synthesis and Structural Analysis

2-Azaspiro[3.4]octan-1-one has been employed in various chemical synthesis processes, including the production of different azaspiro compounds and analysis of their molecular structures. This demonstrates its role in fundamental chemical research and the exploration of new chemical structures (Kirillov & Shchepin, 2005; Chiaroni et al., 2000; Andreae et al., 1992; Ramesh, Balakumar, Rizzo, & Zhang, 2019; Montalvo-González & Ariza-Castolo, 2012; Zacharis & Trefonas, 1970).

Safety and Hazards

When handling 2-Azaspiro[3.4]octan-1-one, it is recommended to wear suitable protective clothing and avoid contact with skin and eyes. It is also advised to avoid the formation of dust and aerosols, use non-sparking tools, and prevent fire caused by electrostatic discharge steam.